Cas no 139493-49-5 (5-Chrysenemethanol, 7-methyl-)

• Product Name: 5-Chrysenemethanol, 7-methyl-
• CAS No: 139493-49-5
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 1272182
• Update Time: 2024-08-03

5-Chrysenemethanol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenemethanol, 7-methyl-

• Inchi： 1S/C20H16O/c1-13-5-4-8-17-18-10-9-14-6-2-3-7-16(14)20(18)15(12-21)11-19(13)17/h2-11,21H,12H2,1H3
• InChI Key： QOSJPYWDHGTVEJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=C2C(C(C)=CC=C2)=CC=3CO)=CC=C1

Computed Properties

• Exact Mass: 272.12018

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 523.8±19.0 °C(Predicted)
• PSA: 20.23
• pka: 14.37±0.10(Predicted)